Cas no 1044904-40-6 (4-Methyl-1-(1-phenylvinyl)-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide)
1044904-40-6 structure
Product Name:4-Methyl-1-(1-phenylvinyl)-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide
CAS No:1044904-40-6
MF:C13H16BO3
MW:231.075344085693
CID:6322935
PubChem ID:134818707
Update Time:2024-01-14
4-Methyl-1-(1-phenylvinyl)-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide Chemical and Physical Properties
Names and Identifiers
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- 1044904-40-6
- 4-methyl-1-(1-phenylvinyl)-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide
- 4-Methyl-1-(1-phenylvinyl)-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide
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- Inchi: 1S/C13H16BO3/c1-11(12-6-4-3-5-7-12)14-15-8-13(2,9-16-14)10-17-14/h3-7H,1,8-10H2,2H3/q-1
- InChI Key: FXVXRWCDJYJQCY-UHFFFAOYSA-N
- SMILES: O1[B-]2(C(=C)C3C=CC=CC=3)OCC(C)(CO2)C1
Computed Properties
- Exact Mass: 231.1192495g/mol
- Monoisotopic Mass: 231.1192495g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
4-Methyl-1-(1-phenylvinyl)-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D556683-1g |
4-methyl-1-(1-phenylvinyl)-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide |
1044904-40-6 | 96% | 1g |
$760 | 2024-05-25 | |
| eNovation Chemicals LLC | D556683-5g |
4-methyl-1-(1-phenylvinyl)-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide |
1044904-40-6 | 96% | 5g |
$3335 | 2024-05-25 | |
| eNovation Chemicals LLC | D556683-5g |
4-methyl-1-(1-phenylvinyl)-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide |
1044904-40-6 | 96% | 5g |
$3335 | 2025-02-25 | |
| eNovation Chemicals LLC | D556683-1g |
4-methyl-1-(1-phenylvinyl)-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide |
1044904-40-6 | 96% | 1g |
$760 | 2025-02-25 | |
| eNovation Chemicals LLC | D556683-1g |
4-methyl-1-(1-phenylvinyl)-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide |
1044904-40-6 | 96% | 1g |
$760 | 2025-02-28 | |
| eNovation Chemicals LLC | D556683-5g |
4-methyl-1-(1-phenylvinyl)-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide |
1044904-40-6 | 96% | 5g |
$3335 | 2025-02-28 |
4-Methyl-1-(1-phenylvinyl)-2,6,7-trioxa-1-borabicyclo[2.2.2]octan-1-uide Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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